![molecular formula C19H24N6O B5463914 1-methyl-4-[3-(propoxymethyl)-1-pyrrolidinyl]-6-(3-pyridinyl)-1H-pyrazolo[3,4-d]pyrimidine](/img/structure/B5463914.png)
1-methyl-4-[3-(propoxymethyl)-1-pyrrolidinyl]-6-(3-pyridinyl)-1H-pyrazolo[3,4-d]pyrimidine
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Description
Pyrazolo[3,4-d]pyrimidines are a group of heterocyclic compounds that have been the subject of extensive research due to their wide range of biological activities . They are known to be used in the synthesis of various pharmaceuticals .
Synthesis Analysis
The synthesis of pyrazolo[3,4-d]pyrimidines is typically achieved through the reaction of a 1-substituted 3-methyl-1H-pyrazole or a 1-substituted 1H-pyrazole . The methods for the synthesis are systematized according to the method to assemble the pyrazolopyridine system .Molecular Structure Analysis
The molecular structure of these compounds typically includes a pyrazolo[3,4-d]pyrimidine core, which can be substituted at various positions to achieve different properties .Chemical Reactions Analysis
The chemical reactions involving these compounds are typically centered around the pyrazolo[3,4-d]pyrimidine core and involve various substitutions and transformations .Physical And Chemical Properties Analysis
The physical and chemical properties of these compounds can vary widely depending on their exact structure and substitutions. For example, the molecular weight of a similar compound, Piperazine, 1-methyl-4-(3-pyridinyl)- (9CI), is 177.25 .Mechanism of Action
Future Directions
Properties
IUPAC Name |
1-methyl-4-[3-(propoxymethyl)pyrrolidin-1-yl]-6-pyridin-3-ylpyrazolo[3,4-d]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N6O/c1-3-9-26-13-14-6-8-25(12-14)19-16-11-21-24(2)18(16)22-17(23-19)15-5-4-7-20-10-15/h4-5,7,10-11,14H,3,6,8-9,12-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVQHJLZLABBUPI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOCC1CCN(C1)C2=NC(=NC3=C2C=NN3C)C4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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